Cas no 1040669-13-3 ([5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-oxo-2H-chromene-3-carboxylate)

• Product Name: [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-oxo-2H-chromene-3-carboxylate
• CAS No: 1040669-13-3
• MF: C₂₀H₁₂FNO₅
• MW: 365.311388969421
• CID: 5932543
• PubChem ID: 27370217
• Update Time: 2025-05-21

[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-oxo-2H-chromene-3-carboxylate
• 2H-1-Benzopyran-3-carboxylic acid, 2-oxo-, [5-(2-fluorophenyl)-3-isoxazolyl]methyl ester
• F2496-1301
• (5-(2-fluorophenyl)isoxazol-3-yl)methyl 2-oxo-2H-chromene-3-carboxylate
• 1040669-13-3
• [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-oxochromene-3-carboxylate
• AKOS024653004

• Inchi： 1S/C20H12FNO5/c21-16-7-3-2-6-14(16)18-10-13(22-27-18)11-25-19(23)15-9-12-5-1-4-8-17(12)26-20(15)24/h1-10H,11H2
• InChI Key： JSQWSDGZEIGXCO-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(OCC1C=C(C2=CC=CC=C2F)ON=1)=O

Computed Properties

• Exact Mass: 365.06995065g/mol
• Monoisotopic Mass: 365.06995065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• Density: 1.410±0.06 g/cm3(Predicted)
• Boiling Point: 575.1±50.0 °C(Predicted)
• pka: -4.37±0.38(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-oxo-2H-chromene-3-carboxylate

Introduction to [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-oxo-2H-chromene-3-carboxylate (CAS No. 1040669-13-3)

[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-oxo-2H-chromene-3-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1040669-13-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly its 1,2-oxazole and chromene moieties, contribute to its unique chemical properties and potential therapeutic applications.

The compound's molecular structure is characterized by a 5-(2-fluorophenyl) substituent attached to a 1,2-oxazol ring, which is further connected to a 2-oxo-2H-chromene-3-carboxylate moiety. This arrangement imparts specific electronic and steric properties that are critical for its interaction with biological targets. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are essential factors in drug design.

In recent years, there has been a growing interest in developing novel compounds that can modulate various biological pathways. [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-oxo-2H-chromene-3-carboxylate has been studied for its potential role in inhibiting key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The 1,2-oxazole ring is known for its ability to act as a bioisostere for other heterocyclic systems, while the chromene moiety is associated with antioxidant and anti-inflammatory properties.

The pharmacological activity of this compound has been explored through both in vitro and in vivo studies. Research indicates that it may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. Additionally, the compound's ability to interact with specific protein targets has been investigated for its potential applications in treating neurological disorders. The fluorine-substituted phenyl ring enhances binding affinity by improving hydrophobic interactions with the target proteins.

The synthesis of [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-oxo-2H-chromene-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 1,2-oxazole ring typically involves cyclization reactions using appropriate precursors, while the attachment of the chromene moiety is achieved through condensation reactions. The presence of the fluorine atom necessitates careful handling to prevent unwanted side reactions.

The compound's solubility and stability are critical factors that influence its formulation and bioavailability. Studies have shown that modifications to the molecular structure can significantly impact these properties. For instance, optimizing the length and composition of side chains can enhance solubility while maintaining biological activity. This aspect is particularly important for developing drug formulations that ensure efficient delivery to target sites in the body.

In conclusion, [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-oxo-2H-chromene-3-carboxylate represents a promising candidate for further development in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action, this compound holds significant potential for addressing various health challenges.